Cas no 1428347-82-3 (4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane)

4-[(2,5-Difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane is a structurally complex sulfonamide derivative featuring a thiazepane core with a morpholine-substituted methyl group and a difluorophenylmethanesulfonyl moiety. This compound is of interest in medicinal chemistry due to its potential as a selective modulator or inhibitor, leveraging the electron-withdrawing effects of the difluorophenyl group and the conformational flexibility of the thiazepane ring. The morpholine substituent enhances solubility and bioavailability, while the sulfonyl group may contribute to binding affinity in biological targets. Its well-defined stereochemistry and functional group diversity make it a valuable intermediate for drug discovery, particularly in the development of CNS or enzyme-targeting therapeutics.
4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane structure
1428347-82-3 structure
Product Name:4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane
CAS No:1428347-82-3
MF:C17H24F2N2O3S2
MW:406.510869026184
CID:5364788
Update Time:2025-10-31

4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

    • 4-[[4-[(2,5-difluorophenyl)methylsulfonyl]-1,4-thiazepan-3-yl]methyl]morpholine
    • 4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane
    • Inchi: 1S/C17H24F2N2O3S2/c18-15-2-3-17(19)14(10-15)13-26(22,23)21-4-1-9-25-12-16(21)11-20-5-7-24-8-6-20/h2-3,10,16H,1,4-9,11-13H2
    • InChI Key: WBKFRACIMLAADN-UHFFFAOYSA-N
    • SMILES: C1OCCN(CC2N(S(CC3=CC(F)=CC=C3F)(=O)=O)CCCSC2)C1

4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane Pricemore >>

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Additional information on 4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane

Comprehensive Overview of 4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane (CAS No. 1428347-82-3)

4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane (CAS No. 1428347-82-3) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique thiazepane core, substituted with a 2,5-difluorophenyl methanesulfonyl group and a morpholin-4-ylmethyl moiety. Its structural complexity and functional diversity make it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern therapeutics.

The compound's sulfonyl and morpholine groups contribute to its potential as a bioactive scaffold. Researchers are increasingly exploring its applications in central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine. Its fluorinated aromatic component enhances metabolic stability, a critical factor in drug design and ADME (absorption, distribution, metabolism, excretion) optimization—a frequent search query among medicinal chemists.

In synthetic chemistry, CAS No. 1428347-82-3 exemplifies advancements in heterocyclic compound synthesis. The 1,4-thiazepane ring system, combined with morpholine and difluorophenyl motifs, showcases innovative strategies for molecular diversification. This aligns with the growing demand for fragment-based drug discovery (FBDD) and click chemistry applications, which dominate recent literature and patent filings.

From a commercial perspective, the compound's high purity and custom synthesis availability cater to the needs of contract research organizations (CROs) and academic labs. Its relevance in high-throughput screening (HTS) and structure-activity relationship (SAR) studies further underscores its utility. Notably, its solubility and stability under physiological conditions are frequently discussed in online forums, reflecting user interest in practical handling.

Environmental and safety profiles of 4-[(2,5-difluorophenyl)methanesulfonyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane adhere to green chemistry principles, with low ecotoxicity—a priority for sustainable pharmaceutical development. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), often searched alongside drug innovation.

In summary, CAS No. 1428347-82-3 represents a convergence of cutting-edge chemistry and therapeutic potential. Its multifaceted applications—from targeted therapy to chemical biology—position it as a compound of enduring scientific and industrial value.

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